Cas no 53952-74-2 (Pyridinium,1,1'-(1,2-ethanediyl)bis-, chloride (1:2))

• Product Name: Pyridinium,1,1'-(1,2-ethanediyl)bis-, chloride (1:2)
• CAS No: 53952-74-2
• MF: C₁₂H₁₄ClN₂
• MW: 221.705961704254
• CID: 382157
• PubChem ID: 24190696
• Update Time: 2025-04-19

Pyridinium,1,1'-(1,2-ethanediyl)bis-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-(1,2-ethanediyl)bis-, chloride (1:2)
• 1-(2-pyridin-1-ium-1-ylethyl)pyridin-1-ium,chloride
• 1-(2-pyridin-1-ium-1-ylethyl)pyridin-1-ium;chloride
• 53952-74-2
• NSC-112772
• DTXSID20637892
• NSC112772

• Inchi： 1S/C12H14N2.ClH/c1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;/h1-10H,11-12H2;1H/q+2;/p-1
• InChI Key： ZQBOHHWTIGJGKE-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CC[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 241.944
• Monoisotopic Mass: 221.0845511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76